3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid

• IUPAC Name: (E)-3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]prop-2-enoic acid
• InChI: InChI=1S/C16H11ClINO3/c17-11-7-5-10(6-8-11)9-14(16(21)22)19-15(20)12-3-1-2-4-13(12)18/h1-9H,(H,19,20)(H,21,22)/b14-9+
• InChI Key: YVQBBECXINIMGX-NTEUORMPSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC(=CC2=CC=C(C=C2)Cl)C(=O)O)I
• Isomeric SMILES: C1=CC=C(C(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Cl)/C(=O)O)I
• Molecular Formula: C16H11ClINO3
• Molecular Weight: 427.62 g/mol

Description

3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid is a useful research compound. Its molecular formula is C16H11ClINO3 and its molecular weight is 427.62 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.94722 g/mol and the complexity rating of the compound is 447. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed methods for synthesizing compounds with structures similar to "3-(4-chlorophenyl)-2-[(2-iodobenzoyl)amino]acrylic acid," focusing on their potential in creating complex molecules and materials. For instance, the synthesis of 8-substituted-2-carboxy-4-(4-chlorophenyl)-2,3-dihydro-1,5-benzothiazepines demonstrates the utility of related compounds in generating derivatives with potential applications in materials science and medicinal chemistry (Upreti et al., 1996).

Material Science and Engineering

Compounds structurally related to "this compound" have been investigated for their applications in material science, particularly in creating hydrogels and polymers with specific properties. For example, the functional modification of poly vinyl alcohol/acrylic acid hydrogels through condensation reactions with various amines has shown that these materials could have significant biomedical applications, including drug delivery systems and tissue engineering scaffolds (Aly et al., 2015).

Photovoltaic Applications

Organic sensitizers for solar cell applications have been developed using related chemical structures, highlighting the role of functionalized unsymmetrical organic sensitizers in achieving high photovoltaic performance. These compounds, upon anchoring onto TiO2 film, exhibit significant incident photon to current conversion efficiency, underlining the potential of related chemical structures in renewable energy technologies (Kim et al., 2006).